Cas no 298207-18-8 (1,3,4-Oxadiazole, 2-phenyl-5-(trifluoromethyl)-)

The 1,3,4-Oxadiazole, 2-phenyl-5-(trifluoromethyl)- is a synthetic organic compound with notable chemical properties. It exhibits a high degree of stability and is widely utilized in the synthesis of pharmaceuticals and agrochemicals. This compound offers excellent reactivity, enabling efficient transformations in organic synthesis. Its trifluoromethyl group imparts unique electronic properties, enhancing its utility in various chemical reactions.

1,3,4-Oxadiazole, 2-phenyl-5-(trifluoromethyl)- structure

298207-18-8 structure

Product Name:1,3,4-Oxadiazole, 2-phenyl-5-(trifluoromethyl)-

CAS No:298207-18-8

MF:C₉H₅F₃N₂O

MW:214.144012212753

MDL:MFCD00488311

CID:1443426

PubChem ID:768373

Update Time:2025-06-18

1,3,4-Oxadiazole, 2-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 1,3,4-Oxadiazole, 2-phenyl-5-(trifluoromethyl)-
- Z56758160
- MFCD00488311
- SR-01000199357
- CS-0323751
- 5-trifluoromethyl-2-phenyl-1,3,4-oxadiazole
- SR-01000199357-1
- AKOS002529511
- 2-phenyl-5-(trifluoromethyl)-1,3,4-oxadiazole
- HMS1579K13
- 298207-18-8
- AS-5918
- 2-Phenyl-5-trifluoromethyl-[1,3,4]oxadiazole
- GDIDXWYDIVXVOA-UHFFFAOYSA-N
- MDL： MFCD00488311
- Inchi： 1S/C9H5F3N2O/c10-9(11,12)8-14-13-7(15-8)6-4-2-1-3-5-6/h1-5H
- InChI Key： GDIDXWYDIVXVOA-UHFFFAOYSA-N
- SMILES： FC(C1=NN=C(C2C=CC=CC=2)O1)(F)F

Computed Properties

Exact Mass: 214.03545
Monoisotopic Mass: 214.03539727g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.92

1,3,4-Oxadiazole, 2-phenyl-5-(trifluoromethyl)- Pricemore >>

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